Cas no 185613-47-2 (Benzene, 1-iodo-2-[(3-methoxyphenoxy)methyl]-)

Benzene, 1-iodo-2-[(3-methoxyphenoxy)methyl]- structure
185613-47-2 structure
Product Name:Benzene, 1-iodo-2-[(3-methoxyphenoxy)methyl]-
CAS No:185613-47-2
MF:C14H13IO2
MW:340.156296491623
CID:2785264
PubChem ID:10664842
Update Time:2025-04-21

Benzene, 1-iodo-2-[(3-methoxyphenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-iodo-2-[(3-methoxyphenoxy)methyl]-
    • DTXSID90443245
    • 185613-47-2
    • Inchi: 1S/C14H13IO2/c1-16-12-6-4-7-13(9-12)17-10-11-5-2-3-8-14(11)15/h2-9H,10H2,1H3
    • InChI Key: RWQVOXRNWCBXTD-UHFFFAOYSA-N
    • SMILES: IC1C=CC=CC=1COC1C=CC=C(C=1)OC

Computed Properties

  • Exact Mass: 339.99603Da
  • Monoisotopic Mass: 339.99603Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 18.5Ų
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